Cas no 658064-08-5 (Benzonitrile, 4-(3-methoxy-1-propynyl)-)

• Product name: Benzonitrile, 4-(3-methoxy-1-propynyl)-
• CAS No: 658064-08-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1693564

Benzonitrile, 4-(3-methoxy-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-methoxy-1-propynyl)-
• Benzonitrile, 4-(3-methoxy-1-propyn-1-yl)-
• 4-(3-Methoxy-1-propyn-1-yl)benzonitrile

• Inchi： 1S/C11H9NO/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7H,8H2,1H3
• InChI Key： XFARBQNXZDLSKW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#CCOC)C=C1

Computed Properties

• Exact Mass: 171.06847

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 290.8±25.0 °C(Predicted)
• PSA: 33.02